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Compound of Interest

Compound Name: 19-Epi-scholaricine

Cat. No.: B14021939

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 19-Epi-scholaricine. The following guidance is designed to
ensure a safe laboratory environment and to build a foundation of trust in our commitment to
your safety beyond the product itself.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 19-Epi-scholaricine is not readily available, data
from studies on indole alkaloids from Alstonia scholaris, the natural source of this compound,
and the general safety profile of indoles, allow for a robust assessment of potential hazards.
19-Epi-scholaricine is one of the major indole alkaloids found in the leaves of Alstonia
scholaris.[1]

Summary of Toxicological Data:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14021939?utm_src=pdf-interest
https://www.benchchem.com/product/b14021939?utm_src=pdf-body
https://www.benchchem.com/product/b14021939?utm_src=pdf-body
https://www.benchchem.com/product/b14021939?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7176796/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14021939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

] Route of -
Compound/Extract  Test Species . . Key Findings
Administration

Maximum Tolerated
Dose (MTD) > 2.0
/kg body weight. No
19-Epi-scholaricine Mice Oral g/kg y . 9
abnormalities
observed in internal

organs.[1]

Maximum Tolerated
Scholaricine Mice Oral Dose (MTD) <0.75
g/kg body weight.[1]

No evidence of
genotoxicity,
mutagenicity, or
clastogenicity. No
) ] o ) adverse effects on
Indole Alkaloid Extract ~ Various (in vitro and in
] ] Oral nervous,

from A. scholaris Vivo) )
cardiovascular, or
respiratory systems
were noted in safety

pharmacology studies.

[2](3]

Harmful if swallowed,

toxic in contact with
Indole (parent skin, causes serious
compound) eye irritation, and is

very toxic to aquatic

life.

Based on the available data, while 19-Epi-scholaricine itself appears to have a relatively low
acute toxicity, the general characteristics of indole alkaloids and the parent indole structure
necessitate careful handling to minimize exposure.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 19-Epi-scholaricine in solid (powder) or
solution form.

PPE Category Item Specification

Double-gloving is

recommended, especially
Hand Protection Nitrile gloves when handling the pure

compound or concentrated

solutions.

Safety glasses with side ] )
Must be worn at all times in the

Eye Protection shields or chemical splash
laboratory.
goggles
Body Protection Laboratory coat Fully buttoned.
Recommended when handling
Respiratory Protection N95 respirator or higher the powder form to prevent

inhalation.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 19-Epi-scholaricine during
routine laboratory procedures.

Experimental Workflow for Handling 19-Epi-scholaricine
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Experimental Workflow for Handling 19-Epi-scholaricine

Preparation

Don appropriate PPE

l

Prepare a designated, clean workspace

l

Gather all necessary materials and reagents

Handling

Weigh the solid compound in a chemical fume hood

:

Dissolve in an appropriate solvent

l

Perform the experiment

Cleanup and Disposal

Decontaminate workspace and equipment

l

Segregate and dispose of waste

l

Doff PPE correctly

l

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 19-Epi-scholaricine.
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Emergency Procedures

Incident

Procedure

Skin Contact

1. Immediately remove contaminated clothing.2.
Flush the affected area with copious amounts of
water for at least 15 minutes.3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.2. Remove contact
lenses if present and easy to do s0.3. Seek

immediate medical attention.

Inhalation

1. Move the individual to fresh air.2. If not
breathing, give artificial respiration.3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Seek immediate medical attention.

Spill

1. Evacuate the area.2. Wear appropriate PPE,
including respiratory protection.3. For small
spills, absorb with an inert material (e.g.,
vermiculite, sand) and place in a sealed
container for disposal.4. For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan

All waste containing 19-Epi-scholaricine must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure
) - Collect in a clearly labeled, sealed container.-
Solid Waste L
Do not mix with other waste streams.
- Collect in a labeled, sealed, and compatible
Liquid Waste waste container.- Segregate halogenated and

non-halogenated solvent waste if applicable.

Contaminated Labware

- Disposable items (e.g., gloves, pipette tips)
should be placed in a designated hazardous
waste container.- Reusable glassware should be
decontaminated with an appropriate solvent

before washing.

All waste must be disposed of through your institution's licensed hazardous waste

management vendor. Ensure that all waste containers are properly labeled with the contents

and associated hazards.

Logical Relationship for Waste Disposal
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Waste Disposal Logical Flow

Waste Generation

Solid 19-Epi-scholaricine Waste Liquid 19-Epi-scholaricine Waste Contaminated PPE and Labware

\Segr%ation/

Place in separate, clearly labeled, sealed hazardous waste containers

Disiosal

Arrange for pickup by Environmental Health & Safety (EHS)

i

Disposal via a licensed hazardous waste vendor (typically incineration)

Click to download full resolution via product page

Caption: The logical flow for the proper disposal of waste containing 19-Epi-scholaricine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
19-Epi-scholaricine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14021939#personal-protective-equipment-for-
handling-19-epi-scholaricine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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